Cas no 39635-79-5 (2,6-dibromo-4-(3,5-dibromo-4-hydroxybenzenesulfonyl)phenol)

• Product Name: 2,6-dibromo-4-(3,5-dibromo-4-hydroxybenzenesulfonyl)phenol
• CAS No: 39635-79-5
• MF: C₁₂H₆Br₄O₄S
• MW: 565.854639530182
• MDL: MFCD00045741
• CID: 55061
• PubChem ID: 170231
• Update Time: 2025-11-02

2,6-dibromo-4-(3,5-dibromo-4-hydroxybenzenesulfonyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4,4'-Sulfonylbis(2,6-dibromophenol)
• Tetrabromobisphenol S
• 2,6-dibromo-4-(3,5-dibromo-4-hydroxyphenyl)sulfonylphenol
• 4,4'-Sulphonylbis(2,6-Dibromophenol)
• 4,4'-Sulphonybis(2,6-dibromophenol)
• 3,3',5,5'-TetrabromobisphenolS
• 3,5,3',5'-Tetrabromobisphenol S
• 4,4'-Dihydroxy-3,5,3',5'-tetrabromodiphenylsulfone
• Bis(3,5-dibromo-4-hydroxyphenyl)sulfone
• Bis(4-hydroxy-3,5-dibromophenyl) sulfone
• EB 400S
• FG 400S
• Flame Cut160R
• NFPP
• Phenol, 4,4'-sulfonylbis[2,6-dibromo-
• 4,4'-Sulphonylbis[2,6-dibromophenol]
• Phenol, 4,4'-sulfonylbis(2,6-dibromo-
• C12H6Br4O4S
• CBDivE_002597
• Tetrabromo bisphenol S
• CBDivE_005724
• KSC680G1P
• JHJUYGMZIWDHMO-UHFFFAOYSA-N
• STK365917
• LS40702
• VZ27512
• HCH0410713
• 4,4'-Sulphonylbis(2,6-DiBioomophenol)
• EINECS 254-551-9
• AS-76474
• CS-0452104
• DTXSID0052708
• 39635-79-5
• Q65643377
• TBBP-S
• AKOS001030512
• AC-934
• MFCD00045741
• Phenol, 4,4'-sulfonylbis*2,6-dibromo-
• Z56761753
• J-514034
• SCHEMBL312181
• A824660
• FT-0639563
• NS00005128
• F0118-0005
• DB-049448
• 4,4\\'-Sulphonylbis(2,6-Dibromophenol)
• A11132
• 2,6-dibromo-4-(3,5-dibromo-4-hydroxybenzenesulfonyl)phenol

• MDL： MFCD00045741
• Inchi： 1S/C12H6Br4O4S/c13-7-1-5(2-8(14)11(7)17)21(19,20)6-3-9(15)12(18)10(16)4-6/h1-4,17-18H
• InChI Key： JHJUYGMZIWDHMO-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)S(C1C=C(C(=C(C=1)Br)O)Br)(=O)=O)Br)O

Computed Properties

• Exact Mass: 561.67200
• Monoisotopic Mass: 561.672
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.8
• Topological Polar Surface Area: 83

Experimental Properties

• Color/Form: White powder
• Density: 2.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 539.4±50.0 °C at 760 mmHg
• Flash Point: 280.0±30.1 °C
• Refractive Index: 1.716
• PSA: 82.98000
• LogP: 6.06140
• Solubility: Soluble in methanol, ethanol and haloalkanes, also soluble in sodium hydroxide aqueous solution, slightly soluble in water.
• Vapor Pressure: No data available

2,6-dibromo-4-(3,5-dibromo-4-hydroxybenzenesulfonyl)phenol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：3152
• Safety Instruction： H303+H313+H333
• HazardClass：9
• PackingGroup：II
• Safety Term：9
• Packing Group：II
• Packing Group：II
• Hazard Level：9
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,6-dibromo-4-(3,5-dibromo-4-hydroxybenzenesulfonyl)phenol

2,6-Dibromo-4-(3,5-dibromo-4-hydroxybenzenesulfonyl)phenol (CAS No. 39635-79-5): A Comprehensive Technical Overview

2,6-Dibromo-4-(3,5-dibromo-4-hydroxybenzenesulfonyl)phenol (CAS No. 39635-79-5) is a brominated phenolic compound with unique chemical properties that make it valuable in specialized applications. This tetrabrominated sulfone derivative has gained attention in recent years due to its molecular structure and potential uses in advanced material science.

The compound features a central phenolic core with bromine substitutions at the 2 and 6 positions, coupled with a sulfonyl-linked dibromophenol moiety. This specific arrangement contributes to its thermal stability and electron-withdrawing characteristics, properties that are increasingly sought after in polymer modification and specialty chemical formulations.

Recent studies have explored the application of 2,6-dibromo-4-(3,5-dibromo-4-hydroxybenzenesulfonyl)phenol in flame retardant systems, particularly where traditional brominated compounds face regulatory challenges. Its sulfone bridge offers improved environmental persistence compared to simpler brominated phenols, while maintaining effective flame suppression properties.

In analytical chemistry, this compound serves as an important reference standard for mass spectrometry studies of brominated aromatic compounds. Researchers value its distinctive fragmentation pattern in mass spectral analysis, which helps in identifying similar structures in environmental samples.

The synthesis of CAS 39635-79-5 typically involves multiple bromination steps followed by sulfonation, requiring precise control of reaction conditions to achieve the desired substitution pattern. Advanced purification techniques are essential to obtain the high-purity material required for most applications.

From a commercial perspective, the demand for specialty brominated compounds like this has grown steadily, particularly in electronics encapsulation and high-performance polymer applications. Manufacturers are increasingly looking for halogenated additives that balance performance with environmental considerations.

Environmental fate studies of 2,6-dibromo-4-(3,5-dibromo-4-hydroxybenzenesulfonyl)phenol indicate moderate persistence in aquatic systems, with photodegradation being the primary decomposition pathway. These findings are important for assessing the compound's ecological impact and guiding proper handling procedures.

In material science research, the compound's electron-accepting properties have shown promise in organic electronic applications. Its ability to modify charge transport characteristics makes it interesting for developing new semiconducting materials and electronic coatings.

Quality control of 39635-79-5 typically involves HPLC analysis with UV detection, as the multiple bromine atoms provide strong chromophores for sensitive quantification. The compound's stability under standard analytical conditions makes it relatively straightforward to characterize and quantify.

Recent patent literature reveals growing interest in using dibrominated sulfone phenols as intermediates for more complex chemical architectures. The compound's reactive phenolic hydroxyl group allows for further functionalization, enabling the creation of customized molecular structures.

From a regulatory standpoint, 2,6-dibromo-4-(3,5-dibromo-4-hydroxybenzenesulfonyl)phenol falls under general chemical safety guidelines rather than specific restrictions. Proper handling includes standard personal protective equipment for powder handling and adequate ventilation in processing areas.

Storage recommendations for CAS 39635-79-5 suggest keeping the material in tightly sealed containers away from strong oxidizers. The compound demonstrates good shelf stability when protected from moisture and extreme temperatures.

In formulation chemistry, the tetrabrominated structure offers advantages in compatibility with various polymer matrices. Its balanced polarity allows for good dispersion in both polar and moderately non-polar systems without excessive migration.

Emerging research directions include investigating the compound's potential in advanced battery materials and energy storage systems, where its redox-active properties might contribute to improved performance characteristics.

The global market for specialty brominated compounds continues to evolve, with 2,6-dibromo-4-(3,5-dibromo-4-hydroxybenzenesulfonyl)phenol occupying a niche position. Suppliers typically offer custom purity grades ranging from technical to analytical standard quality.

Analytical method development for this compound remains an active area, particularly for environmental monitoring applications. Researchers are working on more sensitive detection techniques to track its presence at trace levels in complex matrices.

From a molecular design perspective, the sulfonyl-linked dibromophenol structure offers interesting possibilities for creating novel materials with tailored properties. The combination of bromine substitution and sulfone functionality provides multiple handles for further chemical modification.

In conclusion, 2,6-dibromo-4-(3,5-dibromo-4-hydroxybenzenesulfonyl)phenol (CAS No. 39635-79-5) represents an important member of the brominated aromatic compounds family, with unique characteristics that continue to attract research and commercial interest across multiple technical fields.